Cas no 1534654-25-5 (Methyl 2-(4-chloro-2-fluorophenyl)propanoate)

• Product Name: Methyl 2-(4-chloro-2-fluorophenyl)propanoate
• CAS No: 1534654-25-5
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 5710308
• PubChem ID: 80200149
• Update Time: 2025-05-20

Methyl 2-(4-chloro-2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1534654-25-5
• methyl 2-(4-chloro-2-fluorophenyl)propanoate
• methyl2-(4-chloro-2-fluorophenyl)propanoate
• AKOS018762228
• EN300-1138126
• Methyl 2-(4-chloro-2-fluorophenyl)propanoate

• Inchi： 1S/C10H10ClFO2/c1-6(10(13)14-2)8-4-3-7(11)5-9(8)12/h3-6H,1-2H3
• InChI Key： KPIWZLZVQDJWKQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C(=O)OC)C

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 2-(4-chloro-2-fluorophenyl)propanoate

Methyl 2-(4-chloro-2-fluorophenyl)propanoate: A Comprehensive Overview

Methyl 2-(4-chloro-2-fluorophenyl)propanoate, also known by its CAS No. 1534654-25-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its influence on chemical synthesis pathways.

The molecular structure of Methyl 2-(4-chloro-2-fluorophenyl)propanoate consists of a propanoate group attached to a substituted phenyl ring. The phenyl ring is substituted with chlorine and fluorine atoms at specific positions, which significantly impacts the compound's chemical properties. These substituents not only enhance the compound's stability but also contribute to its reactivity in various chemical reactions. Recent research has demonstrated that the presence of these halogen atoms can facilitate specific reaction mechanisms, making this compound a valuable tool in synthetic chemistry.

One of the most notable applications of Methyl 2-(4-chloro-2-fluorophenyl)propanoate is in the field of pharmaceuticals. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively studied. For instance, recent findings suggest that this compound can serve as an intermediate in the production of drugs targeting specific receptors, thereby contributing to the development of novel therapeutic agents. The compound's role in drug discovery has been further bolstered by its compatibility with modern drug delivery systems.

In addition to its pharmaceutical applications, Methyl 2-(4-chloro-2-fluorophenyl)propanoate has found utility in the agrochemical industry. Its use as a component in pesticides and herbicides has been explored due to its ability to interact with various biological targets. Recent studies have highlighted its potential as an environmentally friendly alternative to traditional agrochemicals, owing to its biodegradability and reduced toxicity profile.

The synthesis of Methyl 2-(4-chloro-2-fluorophenyl)propanoate involves a series of well-defined chemical reactions. The process typically begins with the preparation of the substituted phenol derivative, followed by esterification to yield the final product. Researchers have recently developed more efficient synthetic routes that minimize waste and improve yield, making this compound more accessible for large-scale production.

From an environmental perspective, understanding the fate and transport of Methyl 2-(4-chloro-2-fluorophenyl)propanoate in natural systems is crucial. Studies have shown that this compound undergoes rapid degradation under certain environmental conditions, reducing its persistence in ecosystems. This characteristic makes it a favorable option for applications where environmental impact is a concern.

In conclusion, Methyl 2-(4-chloro-2-fluorophenyl)propanoate (CAS No. 1534654-25-5) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development.